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Compound of Interest

Compound Name: WAY-608094

Cat. No.: B10816682

For Researchers, Scientists, and Drug Development Professionals

WAY-608094, chemically identified as (2,3-Di-2-furanyl-6-quinoxalinyl)phenylmethanone,
remains a molecule of scientific interest primarily within chemical supplier catalogs, yet its
history and developmental pathway are conspicuously absent from public scientific literature
and patent databases. Despite its classification as an "active molecule,” a comprehensive
search for its discovery, preclinical data, and specific biological targets has yielded no
substantive information. This guide serves to consolidate the known chemical identity of WAY-
608094 and to highlight the current void in publicly available research regarding its
development.

Chemical Identity

A summary of the key chemical identifiers for WAY-608094 is presented below.

Property Value
(2,3-Di-2-furanyl-6-
IUPAC Name ] )
quinoxalinyl)phenylmethanone
CAS Number 312590-55-9
Molecular Formula C23H14N203
Molecular Weight 366.37 g/mol
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Developmental History and Research Status

The designation "WAY" suggests a possible origin within the research and development
pipeline of Wyeth, a former pharmaceutical company. However, no patents or publications from
Wyeth or its subsequent parent company, Pfizer, explicitly mention WAY-608094. The
compound is commercially available from multiple chemical suppliers, indicating its synthesis
and potential use as a research chemical or building block.

The broader class of molecules to which WAY-608094 belongs, quinoxaline derivatives, has
been the subject of extensive research. These compounds are known to exhibit a wide range of
biological activities, including roles as anticancer agents and kinase inhibitors. For instance,
various quinoxaline derivatives have been investigated for their potential to inhibit apoptosis
signal-regulated kinase 1 (ASK1). Furthermore, the "furan-2-yl(phenyl)methanone" moiety
present in WAY-608094 is structurally related to compounds that have been studied for their
protein tyrosine kinase inhibitory activity.

Despite these connections to pharmacologically active chemical families, the specific biological
rationale for the synthesis of WAY-608094, its intended target, and any subsequent findings
from screening or preclinical evaluation remain unpublished.

Concluding Remarks

The history and development of WAY-608094 are currently shrouded in obscurity. While its
chemical structure is defined and it is available for research purposes, the absence of any
associated scientific literature or patents prevents a detailed analysis of its intended use,
mechanism of action, or developmental trajectory. It is plausible that WAY-608094 was
synthesized as part of a larger library of compounds for high-throughput screening and either
failed to show significant activity, or the results of its evaluation were never publicly disclosed.
For researchers interested in this molecule, the path forward would likely involve de novo
investigation of its biological properties. Without any foundational data, it is not possible to
provide the requested in-depth technical guide, including quantitative data, experimental
protocols, and signaling pathway diagrams.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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